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A clear distinction in the Tungsten-182 isotopic signatures of mantle-derived rocks from the

Archean eon compared to the modern era provides a window into the early Earth's evolution.

Archean rocks predominantly exhibit a positive Tungsten-182 anomaly, while modern mantle

rocks display a range from slightly positive to significantly negative anomalies. This isotopic

variance points to fundamental differences in mantle dynamics, core-mantle interactions, and

the degree of mantle homogenization between the early Earth and today.

The Tungsten-182 (¹⁸²W) isotope is the decay product of the now-extinct Hafnium-182 (¹⁸²Hf),

which had a short half-life of approximately 8.9 million years. This short-lived isotopic system is

a powerful tool for tracing processes that occurred within the first ~60 million years of Solar

System history, such as planetary core formation and accretion. Variations in the abundance of

¹⁸²W are expressed as μ¹⁸²W, representing the parts-per-million deviation from a modern

terrestrial standard.

Quantitative Comparison of μ¹⁸²W Signatures
The isotopic composition of tungsten in Archean and modern mantle-derived rocks shows a

distinct secular evolution. The following tables summarize the representative μ¹⁸²W values for

both periods.

Table 1: Representative μ¹⁸²W Values in Archean Mantle-Derived Rocks
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Rock
Type/Location

Age (Ga)
Average μ¹⁸²W
(ppm)

Reference

Isua Supracrustal

Belt, Greenland
~3.8 +13.0 ± 4.0 [1]

Komatiites, Kaapvaal

Craton
~3.48 Variable, some near 0 [1]

Tholeiites, Theo's

Flow
2.7 Positive anomaly [2]

Mt. Ada Basalts,

Pilbara Craton
~3.475 +13.1 to +15.3 [3]

Various Hadean-

Archean Volcanics
>2.7 +5 to +20 [3][4]

Table 2: Representative μ¹⁸²W Values in Modern Mantle-Derived Rocks

Rock Type/Location Average μ¹⁸²W (ppm) Reference

Ocean Island Basalts (OIBs) -20 to +5 [3][4]

Mid-Ocean Ridge Basalts

(MORB)
Generally close to 0 [4]

Hawaiian Basalt (BHVO-2) -6.6 ± 1.9 [3]

Kimberlites (some primitive) ~ -6 [5]

Plume-related samples -5.2 to -20.2 [3]

Interpreting the Isotopic Dichotomy
The positive μ¹⁸²W signature in many Archean rocks is thought to reflect an early mantle that

had not been fully mixed with the last dregs of planetary building blocks, a process known as

"late accretion".[3] This late veneer of chondritic material, which is characterized by a negative

μ¹⁸²W signature, would have progressively mixed into the mantle over geological time,

gradually lowering the overall μ¹⁸²W value. The persistence of positive anomalies into the
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Archean suggests that mantle convection was not as efficient at homogenizing these

signatures as it is today.[2]

In contrast, the negative μ¹⁸²W values observed in some modern ocean island basalts (OIBs)

are often attributed to interaction between the mantle and the Earth's core.[3][4] The core is

expected to have a strongly negative μ¹⁸²W composition because tungsten is siderophile (iron-

loving) and would have been sequestered into the core during its formation, while its parent,

hafnium, is lithophile (rock-loving) and remained in the mantle.[4] Plumes of hot rock rising from

the core-mantle boundary may entrain small amounts of core material or mantle that has

isotopically equilibrated with the core, leading to the negative ¹⁸²W anomalies observed at the

surface.

Experimental Protocols
The determination of high-precision ¹⁸²W isotopic compositions in geological samples is a

complex analytical procedure that requires meticulous sample preparation and the use of

sophisticated mass spectrometry techniques. The following is a generalized methodology

based on protocols described in the literature.

1. Sample Preparation and Digestion:

Rock samples are first crushed into a fine powder.

A precise amount of the powdered sample is weighed and placed in a clean Teflon beaker.

A mixed acid solution, typically containing hydrofluoric acid (HF) and nitric acid (HNO₃), is

added to the sample to dissolve the silicate matrix. The beakers are sealed and heated to

ensure complete digestion.

2. Tungsten Separation:

Given the low concentrations of tungsten in most rocks, it must be separated and purified

from other elements that could interfere with the isotopic analysis.

This is typically achieved through a multi-step ion-exchange chromatography process. The

digested sample solution is passed through columns containing specialized resins that

selectively bind tungsten.
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Other elements are washed away with various acid solutions, and finally, the purified

tungsten is eluted from the column.

3. Mass Spectrometry Analysis:

The isotopic composition of the purified tungsten is measured using a Multi-Collector

Inductively Coupled Plasma Mass Spectrometer (MC-ICP-MS).

The sample is introduced into the plasma, which ionizes the tungsten atoms. The ions are

then accelerated into a magnetic field that separates them based on their mass-to-charge

ratio.

Sensitive detectors simultaneously measure the ion beams of the different tungsten isotopes

(e.g., ¹⁸²W, ¹⁸³W, ¹⁸⁴W, ¹⁸⁶W).

To correct for instrumental mass bias, a double-spike technique is often employed, where a

solution with a known, artificial isotopic composition of two tungsten isotopes (e.g., ¹⁸⁰W and

¹⁸³W) is added to the sample before analysis.

Visualizing Mantle Evolution and Analytical
Workflow
The following diagrams, generated using the Graphviz DOT language, illustrate the key

processes influencing Tungsten-182 signatures and a simplified experimental workflow.
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Caption: A simplified model of Earth's mantle evolution and its impact on ¹⁸²W signatures.
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Analytical Workflow for ¹⁸²W Analysis

Rock Sample Powder
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Caption: A streamlined workflow for the isotopic analysis of Tungsten-182 in rock samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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